![molecular formula C19H20BrN3O5S B299737 2-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dimethoxybenzenesulfonamide](/img/structure/B299737.png)
2-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dimethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dimethoxybenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BDP and belongs to the class of sulfonamide compounds.
Mechanism of Action
The mechanism of action of BDP is not fully understood. However, it is believed that BDP exerts its anti-cancer effects by inhibiting the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells. By inhibiting the activity of CAIX, BDP disrupts the pH balance of cancer cells, leading to their death. BDP has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
BDP has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer effects, BDP has been shown to have anti-inflammatory and anti-oxidant properties. BDP has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a role in the regulation of neurotransmitters in the brain. This suggests that BDP may have potential applications in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of BDP is its broad-spectrum anti-cancer activity. BDP has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for the development of new cancer therapies. However, one of the limitations of BDP is its low solubility in water, which can make it difficult to administer in vivo. Another limitation of BDP is its potential toxicity, which needs to be carefully evaluated in future studies.
Future Directions
There are several future directions for the study of BDP. One area of research is the development of new formulations of BDP that improve its solubility and bioavailability. Another area of research is the evaluation of the toxicity of BDP in vivo, as well as its potential side effects. Additionally, further studies are needed to fully understand the mechanism of action of BDP and its potential applications in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of BDP involves the reaction of 4,5-dimethoxybenzenesulfonyl chloride with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide in the presence of a base such as triethylamine. The resulting compound is then brominated using bromine in acetic acid to obtain 2-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dimethoxybenzenesulfonamide.
Scientific Research Applications
BDP has been extensively studied for its potential applications in scientific research. One of the most promising applications of BDP is in the field of cancer research. BDP has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. BDP has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C19H20BrN3O5S |
---|---|
Molecular Weight |
482.3 g/mol |
IUPAC Name |
2-bromo-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4,5-dimethoxybenzenesulfonamide |
InChI |
InChI=1S/C19H20BrN3O5S/c1-12-18(19(24)23(22(12)2)13-8-6-5-7-9-13)21-29(25,26)17-11-16(28-4)15(27-3)10-14(17)20/h5-11,21H,1-4H3 |
InChI Key |
KYRUNZHYQHVKAV-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NS(=O)(=O)C3=C(C=C(C(=C3)OC)OC)Br |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NS(=O)(=O)C3=C(C=C(C(=C3)OC)OC)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.